Cas no 2229406-12-4 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid)

1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid is a bicyclic carboxylic acid derivative featuring a difluorocyclopropane moiety. Its rigid bicyclic structure, combined with the electron-withdrawing effects of the difluoromethyl group, enhances its stability and reactivity in synthetic applications. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its unique steric and electronic properties can influence binding affinity and metabolic stability. The presence of fluorine atoms may also improve lipophilicity and bioavailability. Its well-defined stereochemistry makes it a useful chiral building block for asymmetric synthesis. The compound’s structural complexity allows for tailored modifications in drug discovery and material science applications.
1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid structure
2229406-12-4 structure
Product Name:1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
CAS No:2229406-12-4
MF:C13H18F2O2
MW:244.277631282806
CID:5846797
PubChem ID:165836439
Update Time:2025-06-11

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
    • EN300-1943835
    • 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
    • 2229406-12-4
    • Inchi: 1S/C13H18F2O2/c1-11(2)7-3-4-8(9(11)5-7)12(10(16)17)6-13(12,14)15/h7-9H,3-6H2,1-2H3,(H,16,17)
    • InChI Key: OUPYGLNDWWETER-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)C1CCC2CC1C2(C)C)F

Computed Properties

  • Exact Mass: 244.12748614g/mol
  • Monoisotopic Mass: 244.12748614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2229406-12-4)

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229406-12-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropane carboxylic acids and is characterized by its bicyclic ring system and difluoro substitution, which contribute to its distinct chemical properties and biological profile.

The molecular structure of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid is particularly noteworthy for its rigidity and conformational constraints, which can influence its interactions with biological targets. The presence of the difluoro group on the cyclopropane ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid has also shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in animal models of Parkinson's disease. These results highlight the potential of this compound as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid have been extensively studied to understand its behavior in vivo. Research published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are crucial for effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid, several preclinical studies have been conducted using various animal models. These studies have consistently shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. This favorable safety profile supports its potential for clinical development.

In conclusion, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229406-12-4) is a promising compound with a unique molecular structure that offers significant potential for therapeutic applications in areas such as inflammation and neurodegeneration. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its development as a novel drug candidate.

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